![molecular formula C18H18N2OS B4670473 N-butyl-2-(2-thienyl)-4-quinolinecarboxamide](/img/structure/B4670473.png)
N-butyl-2-(2-thienyl)-4-quinolinecarboxamide
Overview
Description
N-butyl-2-(2-thienyl)-4-quinolinecarboxamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is an important energy-sensing enzyme that regulates cellular metabolism and homeostasis. A-769662 has been shown to have potential therapeutic applications in the treatment of metabolic disorders, cancer, and neurodegenerative diseases.
Mechanism of Action
N-butyl-2-(2-thienyl)-4-quinolinecarboxamide activates AMPK by binding to the γ subunit of the enzyme. This leads to an allosteric activation of AMPK, which in turn leads to the phosphorylation of downstream targets involved in cellular metabolism and homeostasis. This compound has been shown to activate AMPK in a dose-dependent manner, with maximal activation occurring at concentrations of 10-30 μM.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase glucose uptake and fatty acid oxidation in skeletal muscle and adipose tissue, leading to improved insulin sensitivity. This compound has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-butyl-2-(2-thienyl)-4-quinolinecarboxamide is its specificity for AMPK activation. Unlike other AMPK activators such as AICAR, this compound does not activate other kinases or have off-target effects. This makes it a useful tool for studying the physiological and biochemical effects of AMPK activation. However, one limitation of this compound is its relatively short half-life in vivo, which may limit its therapeutic potential.
Future Directions
There are a number of future directions for the study of N-butyl-2-(2-thienyl)-4-quinolinecarboxamide. One area of research is the development of more potent and selective AMPK activators based on the structure of this compound. Another area of research is the investigation of the therapeutic potential of this compound in animal models of metabolic disorders, cancer, and neurodegenerative diseases. Additionally, the mechanisms underlying the neuroprotective effects of this compound are not fully understood and warrant further investigation.
Scientific Research Applications
N-butyl-2-(2-thienyl)-4-quinolinecarboxamide has been extensively studied in preclinical models for its potential therapeutic applications. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle and adipose tissue, making it a promising candidate for the treatment of type 2 diabetes. This compound has also been shown to inhibit the growth and proliferation of cancer cells, suggesting its potential as an anticancer agent. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
N-butyl-2-thiophen-2-ylquinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2OS/c1-2-3-10-19-18(21)14-12-16(17-9-6-11-22-17)20-15-8-5-4-7-13(14)15/h4-9,11-12H,2-3,10H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCQBSMYQTSRWJI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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